N-[4-(dimethylamino)-3,3-dimethylbutan-2-yl]-3-(1,3-dioxolan-2-yl)benzamide

• IUPAC Name: N-[4-(dimethylamino)-3,3-dimethylbutan-2-yl]-3-(1,3-dioxolan-2-yl)benzamide
• InChI: InChI=1S/C18H28N2O3/c1-13(18(2,3)12-20(4)5)19-16(21)14-7-6-8-15(11-14)17-22-9-10-23-17/h6-8,11,13,17H,9-10,12H2,1-5H3,(H,19,21)
• InChI Key: KMBIFQUWPUSEME-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C)(C)CN(C)C)NC(=O)C1=CC=CC(=C1)C2OCCO2
• Molecular Formula: C18H28N2O3
• Molecular Weight: 320.4 g/mol

Description

N-[4-(dimethylamino)-3,3-dimethylbutan-2-yl]-3-(1,3-dioxolan-2-yl)benzamide, commonly known as DMXB-A, is a synthetic compound that has been extensively studied for its potential therapeutic applications. DMXB-A belongs to a class of compounds known as nicotinic acetylcholine receptor agonists, which have been shown to have a wide range of effects on the central nervous system.

Mechanism of Action

DMXB-A acts as a partial agonist at the alpha7 nicotinic acetylcholine receptor, which is widely distributed in the brain and plays a key role in cognitive function. By binding to this receptor, DMXB-A enhances the release of neurotransmitters such as acetylcholine and dopamine, which are involved in learning and memory processes.
Biochemical and Physiological Effects:
DMXB-A has been shown to have a number of biochemical and physiological effects, including improving cognitive function, reducing inflammation, and enhancing neuroprotection. In animal studies, DMXB-A has been shown to improve learning and memory in a variety of tasks, including spatial memory and object recognition.

Advantages and Limitations for Lab Experiments

One of the advantages of DMXB-A is that it has a relatively high affinity for the alpha7 nicotinic acetylcholine receptor, which makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, one limitation of DMXB-A is that it can be difficult to work with in lab experiments due to its low solubility in water and other common solvents.

Future Directions

There are a number of potential future directions for research on DMXB-A, including further studies on its potential therapeutic applications in neurological and psychiatric disorders, as well as investigations into its mechanism of action and effects on other neurotransmitter systems. Additionally, there is a need for the development of more effective delivery methods for DMXB-A, such as prodrugs or nanoparticles, to improve its solubility and bioavailability.

Synthesis Methods

DMXB-A is synthesized through a multi-step process that involves the reaction of 2,6-dimethylbenzoyl chloride with 4-(dimethylamino)butan-2-ol to form the intermediate 2,6-dimethyl-N-(4-(dimethylamino)-3-hydroxybutan-2-yl)benzamide. This intermediate is then reacted with 1,3-dioxolane in the presence of a base to form DMXB-A.

Scientific Research Applications

DMXB-A has been studied extensively for its potential therapeutic applications in a variety of neurological and psychiatric disorders. Some of the areas where DMXB-A has shown promise include Alzheimer's disease, schizophrenia, and attention deficit hyperactivity disorder (ADHD).